Cas no 919087-95-9 (Benzoic acid, 4-nitro-2-(3-thienyl)-)

• Product Name: Benzoic acid, 4-nitro-2-(3-thienyl)-
• CAS No: 919087-95-9
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD18318903
• CID: 766812
• PubChem ID: 53224847
• Update Time: 2025-10-31

Benzoic acid, 4-nitro-2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-nitro-2-(3-thienyl)-
• 4-nitro-2-thiophen-3-ylbenzoic acid
• 919087-95-9
• MFCD18318903
• 4-NITRO-2-(THIOPHEN-3-YL)BENZOIC ACID
• 4-Nitro-2-(thiophen-3-yl)benzoic acid, 95%
• DTXSID50688579

• MDL： MFCD18318903
• Inchi： 1S/C11H7NO4S/c13-11(14)9-2-1-8(12(15)16)5-10(9)7-3-4-17-6-7/h1-6H,(H,13,14)
• InChI Key： GFKTYNXQZQOWJE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.01
• Monoisotopic Mass: 249.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 2.6

Additional information on Benzoic acid, 4-nitro-2-(3-thienyl)-

Research Brief on Benzoic acid, 4-nitro-2-(3-thienyl)- (CAS: 919087-95-9): Recent Advances and Applications

Benzoic acid, 4-nitro-2-(3-thienyl)- (CAS: 919087-95-9) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound, characterized by its nitro and thienyl functional groups, exhibits unique chemical properties that make it a promising candidate for drug development and other therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in the field of chemical biology.

One of the key areas of interest surrounding Benzoic acid, 4-nitro-2-(3-thienyl)- is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have reported its use in the development of novel antimicrobial agents, where its nitro group contributes to the compound's ability to disrupt microbial cell walls. Additionally, its thienyl moiety has been linked to enhanced binding affinity with certain biological targets, making it a valuable scaffold for drug design. Recent publications highlight its efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells.

In the context of cancer research, Benzoic acid, 4-nitro-2-(3-thienyl)- has shown promise as a potential chemotherapeutic agent. Studies have demonstrated its ability to induce apoptosis in cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Furthermore, its nitro group has been implicated in the generation of reactive oxygen species (ROS), which contribute to its cytotoxic effects. These findings suggest that this compound could serve as a foundation for the development of targeted cancer therapies with improved selectivity and reduced side effects.

Beyond its antimicrobial and anticancer properties, recent investigations have explored the compound's potential in neurodegenerative disease research. Preliminary data indicate that Benzoic acid, 4-nitro-2-(3-thienyl)- may exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. While these results are still in the early stages, they open new avenues for the development of therapeutic interventions targeting protein misfolding disorders.

The synthesis and optimization of Benzoic acid, 4-nitro-2-(3-thienyl)- have also been a focus of recent research. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste production. These improvements not only enhance the scalability of the compound but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, Benzoic acid, 4-nitro-2-(3-thienyl)- (CAS: 919087-95-9) represents a multifaceted compound with significant potential in various domains of chemical biology and medicine. Its diverse biological activities, coupled with ongoing advancements in synthesis and application, underscore its relevance in contemporary research. Future studies are expected to further elucidate its mechanisms of action and explore its utility in novel therapeutic strategies, solidifying its position as a valuable tool in the fight against infectious diseases, cancer, and neurodegenerative disorders.